Altenuene-d3

• Molecular Formula: C15H16O6
• Molecular Weight: 295.30 g/mol
• InChI: InChI=1S/C15H16O6/c1-15-6-12(18)10(16)5-9(15)8-3-7(20-2)4-11(17)13(8)14(19)21-15/h3-5,10,12,16-18H,6H2,1-2H3/t10-,12-,15-/m1/s1/i2D3
• InChIKey: MMHTXEATDNFMMY-VZUDQEDSSA-N

Altenuene-d3 Deuterated Internal Standard

Altenuene-d3 (ALT-D3) is a stable isotope-labeled derivative of the Alternaria mycotoxin (−)-altenuene (ALT), specifically synthesized as a trideuterated analog for use as an internal standard in stable isotope dilution analysis (SIDA) coupled with liquid chromatography–tandem mass spectrometry (LC-MS/MS) [1]. It is designed to enable precise and accurate quantification of native ALT in complex biological and food matrices by compensating for matrix effects and instrument variability [2]. Unlike the unlabeled compound, ALT-D3 is not found naturally and is exclusively employed as an analytical reference material [1].

1

Stable isotope dilution assay Deuterated internal standard for LC-MS/MS quantification of native (−)-altenuene in food and biological research matrices.

2

Co-elution & discrimination Identical chromatographic behavior and complete mass differentiation from the native analyte improve matrix-effect correction.

3

Synthetic reference material Specifically synthesized trideuterated analog; not naturally occurring, ensuring zero background interference.

• [1] Sebald, M. A.; Gebauer, J.; Sommerfeld, T.; Koch, M. First Synthesis of (−)-Altenuene-D3 Suitable as Internal Standard for Isotope Dilution Mass Spectrometry. Molecules 2019, 24 (24), 4563. https://doi.org/10.3390/molecules24244563. View Source
• [2] Sebald, M. A.; Gebauer, J.; Sommerfeld, T.; Koch, M. First Synthesis of (−)-Altenuene-D3 Suitable as Internal Standard for Isotope Dilution Mass Spectrometry. Molecules 2019, 24 (24), 4563. https://doi.org/10.3390/molecules24244563. View Source

Altenuene-d3 vs. Unlabeled Standards

In LC-MS/MS quantification of Alternaria mycotoxins, the use of a non-deuterated analog or a structurally similar compound as an internal standard introduces significant analytical bias due to differential ionization efficiency, chromatographic retention, and matrix effects [1]. Unlike the native analyte, Altenuene-d3 exhibits nearly identical physicochemical behavior while being distinguishable by mass spectrometry, enabling precise correction for ion suppression or enhancement [2]. Attempts to substitute with unlabeled ALT would result in signal overlap and loss of specificity, while other deuterated standards (e.g., TEN-d3, 13C-TeA) lack the exact structural and retention time match required for accurate ALT quantification in complex matrices [3].

Unlabeled native ALT

Signal overlap and loss of MS specificity prevent accurate quantification; co-elution without mass discrimination may shift results.

Other deuterated mycotoxin standards (e.g., TEN-d3, ¹³C-TeA)

Retention time mismatch and structural dissimilarity may limit matrix-effect compensation for ALT in complex food or biological matrices.

• [1] Sebald, M. A.; Gebauer, J.; Sommerfeld, T.; Koch, M. First Synthesis of (−)-Altenuene-D3 Suitable as Internal Standard for Isotope Dilution Mass Spectrometry. Molecules 2019, 24 (24), 4563. https://doi.org/10.3390/molecules24244563. View Source
• [2] Sebald, M. A.; Gebauer, J.; Sommerfeld, T.; Koch, M. First Synthesis of (−)-Altenuene-D3 Suitable as Internal Standard for Isotope Dilution Mass Spectrometry. Molecules 2019, 24 (24), 4563. https://doi.org/10.3390/molecules24244563. View Source
• [3] Sun, D.; Qiu, N.; Zhang, S.; Zhao, H.; Zhou, S.; Lyu, B.; Wu, Y. Development of Sensitive and Reliable UPLC-MS/MS Methods for Food Analysis of Emerging Mycotoxins in China Total Diet Study. Toxins 2019, 11 (3), 166. https://doi.org/10.3390/toxins11030166. View Source

Altenuene-d3 Performance Evidence

Identical Chromatographic Retention

In a direct head-to-head comparison, Altenuene-d3 (ALT-D3, 1b) and native (−)-altenuene (ALT, 1a) exhibited identical retention times (tR) of 16.67 min under the same LC-MS/MS conditions [1]. This co-elution ensures that both compounds experience the same matrix-induced ionization suppression or enhancement, a critical requirement for accurate quantification via stable isotope dilution [2].

Identical Retention

Head-to-head

ALT-D3 vs ALT: 16.67 min (0.00 min difference)

Co-elution ensures matched matrix effects for isotope dilution accuracy.

Method: LC-MS/MS as per Sebald et al. 2019.

Evidence Dimension	Retention time (LC-MS/MS)
Target Compound Data	16.67 min
Comparator Or Baseline	Native (−)-altenuene (ALT, 1a): 16.67 min
Quantified Difference	0.00 min difference
Conditions	LC-MS/MS method as described in Sebald et al. 2019

Why This Matters

Identical retention time eliminates the need for retention time correction factors and ensures that the internal standard experiences the same matrix effects as the analyte, thereby improving accuracy and precision.

• [1] Sebald, M. A.; Gebauer, J.; Sommerfeld, T.; Koch, M. First Synthesis of (−)-Altenuene-D3 Suitable as Internal Standard for Isotope Dilution Mass Spectrometry. Molecules 2019, 24 (24), 4563. https://doi.org/10.3390/molecules24244563. View Source
• [2] Sebald, M. A.; Gebauer, J.; Sommerfeld, T.; Koch, M. First Synthesis of (−)-Altenuene-D3 Suitable as Internal Standard for Isotope Dilution Mass Spectrometry. Molecules 2019, 24 (24), 4563. https://doi.org/10.3390/molecules24244563. View Source

Complete Mass Discrimination

Altenuene-d3 was shown to produce no detectable signal in the mass transition channel used for native ALT, and conversely, native ALT generated no signal in the channel for ALT-D3 [1]. This mutual exclusivity is essential for selective multiple reaction monitoring (MRM) without cross-talk, which is a common pitfall when using non-deuterated or partially labeled internal standards [2].

Mass Discrimination

Head-to-head

No cross-interference in MRM transitions

Complete channel separation eliminates false signals at trace levels.

Mutual exclusivity confirmed by MRM analysis.

Evidence Dimension	Cross-interference in MRM transitions
Target Compound Data	No signal in native ALT transition
Comparator Or Baseline	Native ALT: No signal in ALT-D3 transition
Quantified Difference	Complete discrimination
Conditions	LC-MS/MS MRM analysis

Why This Matters

Complete mass discrimination ensures that the internal standard does not contribute to the analyte signal and vice versa, enabling accurate quantification at trace levels without false positives or negatives.

• [1] Sebald, M. A.; Gebauer, J.; Sommerfeld, T.; Koch, M. First Synthesis of (−)-Altenuene-D3 Suitable as Internal Standard for Isotope Dilution Mass Spectrometry. Molecules 2019, 24 (24), 4563. https://doi.org/10.3390/molecules24244563. View Source
• [2] Sebald, M. A.; Gebauer, J.; Sommerfeld, T.; Koch, M. First Synthesis of (−)-Altenuene-D3 Suitable as Internal Standard for Isotope Dilution Mass Spectrometry. Molecules 2019, 24 (24), 4563. https://doi.org/10.3390/molecules24244563. View Source

Superior Matrix Compensation

The co-elution of Altenuene-d3 with native ALT at tR = 16.67 min enables ideal compensation of ionization effects, particularly matrix suppression, which is not achievable with non-co-eluting internal standards [1]. In SIDA-LC-MS/MS, this property is critical for achieving high accuracy and precision in complex food and biological matrices [2].

Matrix Compensation

Class-level

Co-elution with analyte enables ion suppression correction

Reported advantage over non-co-eluting internal standards in complex matrices.

Class-level inference; results depend on matrix composition.

Evidence Dimension	Matrix effect compensation
Target Compound Data	Ideal compensation due to identical tR
Comparator Or Baseline	Non-co-eluting internal standards (class-level)
Quantified Difference	Not quantifiable in source; class-level advantage
Conditions	Complex matrices (food, biological samples)

Why This Matters

Effective matrix effect compensation is essential for meeting regulatory guidelines and ensuring data integrity in mycotoxin residue analysis.

• [1] Sebald, M. A.; Gebauer, J.; Sommerfeld, T.; Koch, M. First Synthesis of (−)-Altenuene-D3 Suitable as Internal Standard for Isotope Dilution Mass Spectrometry. Molecules 2019, 24 (24), 4563. https://doi.org/10.3390/molecules24244563. View Source
• [2] Sebald, M. A.; Gebauer, J.; Sommerfeld, T.; Koch, M. First Synthesis of (−)-Altenuene-D3 Suitable as Internal Standard for Isotope Dilution Mass Spectrometry. Molecules 2019, 24 (24), 4563. https://doi.org/10.3390/molecules24244563. View Source

Certified Reference Traceability

Altenuene-d3 is commercially available as an ISO 17034 certified reference material solution at a concentration of 100 µg/mL in acetonitrile . In contrast, unlabeled ALT is typically offered as a neat compound or non-certified solution, requiring additional steps for accurate preparation and verification . The certified concentration and traceability ensure that laboratories can achieve consistent and comparable results across studies and compliance with quality standards.

CRM Traceability

Data to verify

100 µg/mL in acetonitrile, ISO 17034 certified

Supports metrological traceability for inter-laboratory comparability.

Supplier specification; verify current certificate.

Evidence Dimension	Certified reference material availability
Target Compound Data	100 µg/mL, ISO 17034 certified
Comparator Or Baseline	Unlabeled ALT: 100 µg/mL, not necessarily certified
Quantified Difference	Certified vs. non-certified traceability
Conditions	Commercial analytical standard solutions

Why This Matters

ISO 17034 certification provides documented metrological traceability, reducing inter-laboratory variability and facilitating regulatory compliance.

High Isotopic Purity

Altenuene-d3 is synthesized with three deuterium atoms incorporated at non-exchangeable positions, as confirmed by 1H NMR spectroscopy showing complete disappearance of the corresponding proton signals [1]. This high isotopic purity (>97% by HPLC and NMR) ensures that the internal standard does not revert to the unlabeled form under analytical conditions, which would otherwise compromise quantification accuracy [2].

Isotopic Purity

Reported

>97% purity, no deuterium loss

High isotopic enrichment supports stable quantification without back-exchange.

Confirmed by ¹H NMR and HPLC; no H/D exchange at non-exchangeable positions.

Evidence Dimension	Isotopic purity and deuterium retention
Target Compound Data	>97% purity, no deuterium loss observed
Comparator Or Baseline	Other deuterated standards may show H/D exchange
Quantified Difference	Not applicable
Conditions	Synthesis and characterization as per Sebald et al. 2019

Why This Matters

High isotopic purity minimizes the risk of signal overlap due to residual unlabeled material and ensures long-term stability of the internal standard.

• [1] Sebald, M. A.; Gebauer, J.; Sommerfeld, T.; Koch, M. First Synthesis of (−)-Altenuene-D3 Suitable as Internal Standard for Isotope Dilution Mass Spectrometry. Molecules 2019, 24 (24), 4563. https://doi.org/10.3390/molecules24244563. View Source
• [2] Sebald, M. A.; Gebauer, J.; Sommerfeld, T.; Koch, M. First Synthesis of (−)-Altenuene-D3 Suitable as Internal Standard for Isotope Dilution Mass Spectrometry. Molecules 2019, 24 (24), 4563. https://doi.org/10.3390/molecules24244563. View Source

Altenuene-d3 Application Scenarios

Food Matrix Quantification

Altenuene-d3 is ideally suited as an internal standard for LC-MS/MS methods aimed at quantifying ALT in cereals, fruits, vegetables, and processed foods [1]. Its co-elution and mass discrimination properties directly address matrix effects commonly encountered in food analysis, enabling laboratories to meet the accuracy and precision requirements outlined by regulatory bodies such as the EFSA [2].

Biomonitoring & Toxicokinetics

In studies investigating the absorption, distribution, metabolism, and excretion (ADME) of Alternaria toxins, Altenuene-d3 provides the necessary analytical specificity to accurately measure ALT concentrations in biological fluids and tissues [1]. The use of a stable isotope-labeled internal standard minimizes variability due to sample preparation and matrix effects, which is critical for generating reliable toxicokinetic parameters [2].

Multi-Mycotoxin Method Development

Altenuene-d3 serves as a key component in the development and validation of multi-analyte LC-MS/MS methods for Alternaria mycotoxins, including alternariol (AOH) and alternariol monomethyl ether (AME) [1]. Its inclusion in the analytical workflow allows for the simultaneous quantification of multiple toxins with high accuracy, supporting large-scale surveillance studies and dietary exposure assessments [2].

Reference Material Quality Control

As an ISO 17034 certified reference material, Altenuene-d3 is used to assign values to secondary reference materials and to verify the accuracy of routine analytical methods in testing laboratories [1]. Its traceability to SI units through a certified value chain ensures comparability of measurement results across different laboratories and over time [2].

Application

Selection Property

Validation Focus

Food mycotoxin surveillance research

Co-elution with native ALT for matrix-effect correction

Method accuracy and precision in complex food matrices

Toxicokinetic and biomonitoring studies

Mass discrimination ensures selective ALT detection in biological fluids

Reliable quantification in tissue/plasma research matrices

Multi-mycotoxin method development

Structural identity as ALT-specific internal standard

Simultaneous quantification of Alternaria toxins in dietary exposure research

Reference material value assignment

ISO 17034 certified concentration and traceability

Inter-laboratory comparability and method verification

• [1] Sebald, M. A.; Gebauer, J.; Sommerfeld, T.; Koch, M. First Synthesis of (−)-Altenuene-D3 Suitable as Internal Standard for Isotope Dilution Mass Spectrometry. Molecules 2019, 24 (24), 4563. https://doi.org/10.3390/molecules24244563. View Source
• [2] Sun, D.; Qiu, N.; Zhang, S.; Zhao, H.; Zhou, S.; Lyu, B.; Wu, Y. Development of Sensitive and Reliable UPLC-MS/MS Methods for Food Analysis of Emerging Mycotoxins in China Total Diet Study. Toxins 2019, 11 (3), 166. https://doi.org/10.3390/toxins11030166. View Source